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Compound of Interest

Compound Name:
Ethyl 2,2-

bis(isopropyl)acetoacetate

CAS No.: 85153-64-6

Cat. No.: B12659128

Get Quote

As a Senior Application Scientist in organic synthesis and drug development, understanding

the thermophysical properties of

-keto esters is paramount. Substituted ethyl acetoacetates are highly versatile active methylene
compounds used extensively in the Knorr pyrazole synthesis, Hantzsch pyridine synthesis, and
the development of complex Active Pharmaceutical Ingredients (APIs).

When scaling up distillation or designing downstream purification workflows, the boiling point

(BP) of these intermediates dictates the thermal budget and equipment requirements. This

guide objectively compares the boiling points of various

-substituted ethyl acetoacetates, explains the molecular causality behind these trends, and
outlines a self-validating experimental protocol for precision thermodynamic measurement.

Thermophysical Data Comparison
The substitution at the
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-carbon (C2) of ethyl acetoacetate fundamentally alters the molecule's mass, effective surface
area, and intermolecular forces. The table below summarizes the boiling points of key
derivatives at standard atmospheric pressure (760 mmHg).
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-Substitution

Molecular
Weight

Boiling Point
(760 mmHg)

Source

Ethyl

acetoacetate
None (-H) 130.14 g/mol 180.8 °C [1]

Ethyl 2-

methylacetoacet

ate

Methyl (-CH₃) 144.17 g/mol 187.0 °C 2[2]

Ethyl 2-

ethylacetoacetat

e

Ethyl (-CH₂CH₃) 158.20 g/mol 189.0 °C

Ethyl 2-

isopropylacetoac

etate

Isopropyl (-

CH(CH₃)₂)
172.22 g/mol 201.0 - 203.0 °C 3[3]

Ethyl 2-

propylacetoaceta

te

Propyl (-

CH₂CH₂CH₃)
172.22 g/mol 224.0 °C 4[4]

Ethyl 2-

benzylacetoacet

ate

Benzyl (-

CH₂C₆H₅)
220.27 g/mol 276.0 °C 5[5]

Mechanistic Analysis of Boiling Point Trends
To effectively design separation protocols, a scientist must understand the causality behind

these thermophysical shifts rather than just memorizing the data.
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The Mass & Polarizability Effect
As the linear alkyl chain length increases from hydrogen to methyl to ethyl, the molecular

weight and the size of the electron cloud increase. A larger, more polarizable electron cloud

strengthens the transient dipole-induced dipole interactions (London dispersion forces).

Consequently, more thermal energy is required to vaporize the liquid, driving the boiling point

from 180.8 °C (unsubstituted)[1] up to 189.0 °C (ethyl substitution).

The Branching Anomaly: Propyl vs. Isopropyl
A critical observation for process chemists is the stark difference between structural isomers.

Ethyl 2-propylacetoacetate boils at 224.0 °C[4], while its branched counterpart, ethyl 2-

isopropylacetoacetate, boils significantly lower at 201.0 - 203.0 °C[3].

Causality: The linear propyl chain is extended and flexible, allowing molecules to pack

closely together and maximize surface area contact for van der Waals interactions. In

contrast, the bulky, branched isopropyl group creates a more spherical, sterically hindered

molecular profile. This prevents tight molecular packing, reduces the effective surface area,

and weakens intermolecular cohesion, thereby lowering the boiling point by over 20 °C.

Aromatic Cohesion: The Benzyl Substitution
Ethyl 2-benzylacetoacetate exhibits the highest boiling point in this series at 276.0 °C[5]. While

the increased molecular weight plays a role, the primary driver is the introduction of the phenyl

ring. The delocalized

-electrons allow for intermolecular

stacking in the liquid phase. This creates a highly cohesive liquid structure that requires
substantial thermal energy to disrupt.

Experimental Protocol: Self-Validating Boiling Point
Determination
Relying solely on visual boiling point determination can lead to a 2-5 °C margin of error due to

localized heating or the presence of volatile impurities. To ensure scientific integrity, the

following self-validating protocol utilizes orthogonal techniques to confirm thermodynamic

properties.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C141979&Mask=400
https://wap.guidechem.com/dictionary/en/1540-28-9.html
https://abcr.com/ru_en/ab474429
https://pubchem.ncbi.nlm.nih.gov/compound/246929
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12659128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Vacuum Fractional Distillation
Procedure: Place the raw substituted ethyl acetoacetate in a short-path distillation apparatus.

Reduce the system pressure to <15 mmHg using a high-vacuum pump. Collect the main

fraction at the corresponding reduced-pressure boiling point (e.g., 82-85 °C at 12 mmHg for

the isopropyl derivative).

Causality:

-keto esters are prone to thermal decarboxylation and degradation at temperatures
exceeding 150 °C. By lowering the atmospheric pressure, the boiling point is artificially
depressed, allowing for purification without thermal destruction of the API intermediate.

Step 2: GC-FID Purity Verification
Procedure: Dissolve a 10

L aliquot of the distillate in 1 mL of HPLC-grade dichloromethane. Inject into a Gas
Chromatograph equipped with a Flame Ionization Detector (GC-FID). Ensure the target peak
constitutes >99.0% of the total Area Under the Curve (AUC).

Causality: Volatile impurities (such as unreacted ethanol from the esterification process) will

artificially depress the bulk boiling point via colligative properties (Raoult's Law). Confirming

>99.0% purity ensures the subsequent measurements reflect the pure substance.

Step 3: Orthogonal Thermal Analysis (DSC + Capillary)
Procedure A (Differential Scanning Calorimetry): Load 5 mg of the purified sample into a

hermetically sealed aluminum pan with a pinhole. Ramp the temperature at 10 °C/min under

a nitrogen purge. Record the extrapolated onset temperature of the endothermic

vaporization peak.

Procedure B (Siwoloboff’s Micro-Capillary Method): Submerge a bell-shaped micro-capillary

into a standard capillary tube containing 0.5 mL of the sample. Heat in a silicone oil bath.

The boiling point is recorded at the exact moment a continuous, rapid stream of bubbles

emerges, indicating that the vapor pressure of the liquid equals the atmospheric pressure.
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Causality: The capillary method relies on the physical observation of vapor pressure

equilibrium, which can be subjective. DSC provides a highly precise, objective

thermodynamic measurement of the phase transition onset. Using both methods creates a

self-validating system; if the DSC onset and the visual capillary equilibrium match within 0.5

°C, the data is definitively verified.
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Self-validating workflow for precision boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Guide to the Thermophysical Properties of
Substituted Ethyl Acetoacetates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12659128/docs#comparative-guide-to-the-
thermophysical-properties-of-substituted-ethyl-acetoacetates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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